Cas no 6976-59-6 (Octanoic acid,4-bromophenyl ester)

• Product Name: Octanoic acid,4-bromophenyl ester
• CAS No: 6976-59-6
• MF: C₁₄H₁₉BrO₂
• MW: 299.203463792801
• CID: 515835
• PubChem ID: 81463
• Update Time: 2025-04-19

Octanoic acid,4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,4-bromophenyl ester
• 4-bromophenyl 4-bromooctanoate
• 4-bromophenyl octanoate
• EINECS 230-238-2
• NSC-24733
• 6976-59-6
• DTXSID80989925
• NSC24733
• NSC 24733

• Inchi： 1S/C14H19BrO2/c1-2-3-4-5-6-7-14(16)17-13-10-8-12(15)9-11-13/h8-11H,2-7H2,1H3
• InChI Key： PFUUOKCQTTUHFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 375.96734
• Monoisotopic Mass: 298.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3